Cas no 1353996-70-9 (1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone)
1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone is a chiral pyrrolidine derivative characterized by its ethylamino and acetyl functional groups. This compound is of interest in pharmaceutical and synthetic chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The (R)-stereochemistry at the 3-position enhances its utility in enantioselective applications, particularly in the development of chiral catalysts or ligands. Its pyrrolidine scaffold offers structural rigidity, while the acetyl group provides a reactive site for further derivatization. The ethylamino moiety introduces basicity, facilitating solubility in polar solvents and enabling interactions with acidic substrates. This compound is suitable for research applications requiring precise stereochemical control and functional group compatibility.
1353996-70-9 structure
Product Name:1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone
CAS No:1353996-70-9
MF:C8H16N2O
MW:156.225441932678
CID:2155818
Update Time:2025-05-27
1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-((R)-3-ethylamino-pyrrolidin-1-yl)-ethanone
- (R)-1-(3-(Ethylamino)pyrrolidin-1-yl)ethanone
- AM95412
- 1-((R)-3-ethylaminopyrrolidin-1-yl)ethanone
- 1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone
-
- Inchi: 1S/C8H16N2O/c1-3-9-8-4-5-10(6-8)7(2)11/h8-9H,3-6H2,1-2H3/t8-/m1/s1
- InChI Key: GILRDSYIJNXDLB-MRVPVSSYSA-N
- SMILES: O=C(C)N1CC[C@H](C1)NCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Topological Polar Surface Area: 32.299
1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087799-1g |
1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone |
1353996-70-9 | 1g |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498127-1g |
(R)-1-(3-(Ethylamino)pyrrolidin-1-yl)ethanone |
1353996-70-9 | 97% | 1g |
$778 | 2023-01-01 |
1-((R)-3-Ethylamino-pyrrolidin-1-yl)-ethanone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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